Cas no 126716-34-5 (4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-
• CAS No: 126716-34-5
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 143542
• PubChem ID: 480780
• Update Time: 2025-06-14

4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-
• 5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methylbut-2-enyl)chromen-4-one
• Gancaonin G
• [ "" ]
• 5,4'-Dihydroxy-7-methoxy-6-prenylisoflavone
• HY-N3920
• DTXSID70155273
• LMPK12050352
• SCHEMBL1171175
• CS-0024456
• CHEBI:175513
• GancaoninG
• CHEMBL494253
• 126716-34-5
• 5-Hydroxy-3-(4-hydroxy-phenyl)-7-methoxy-6-(3-methyl-but-2-enyl)-1-benzopyran-4-one
• 4',5-Dihydroxy-7-methoxy-6-prenylisoflavone
• AKOS032949067
• 6FEL0FW4CB
• UNII-6FEL0FW4CB
• 4H-1-BENZOPYRAN-4-ONE, 5-HYDROXY-3-(4-HYDROXYPHENYL)-7-METHOXY-6-(3-METHYL-2-BUTEN-1-YL)-
• DTXCID6077764
• DA-53484
• BFA71634

• Inchi： 1S/C21H20O5/c1-12(2)4-9-15-17(25-3)10-18-19(20(15)23)21(24)16(11-26-18)13-5-7-14(22)8-6-13/h4-8,10-11,22-23H,9H2,1-3H3
• InChI Key： WLPHLDLTTPUDSI-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2=C1C=C(C(C/C=C(\C)/C)=C2O)OC)=O

Computed Properties

• Exact Mass: 352.13100
• Monoisotopic Mass: 352.131074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 4.9

Experimental Properties

• Color/Form: Powder
• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 574.8°C at 760 mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.628
• Solubility: Insuluble (2.4E-3 g/L) (25 ºC),
• PSA: 79.90000
• LogP: 4.38850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-

Comprehensive Analysis of 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)- (CAS No. 126716-34-5)

The compound 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-, identified by its CAS No. 126716-34-5, is a naturally occurring flavonoid derivative with significant biological and pharmacological potential. This molecule belongs to the benzopyrone family, which is widely studied for its antioxidant, anti-inflammatory, and anticancer properties. The presence of hydroxyl and methoxy groups in its structure enhances its reactivity and bioavailability, making it a subject of interest in both academic and industrial research.

In recent years, the demand for natural compounds like 4H-1-Benzopyran-4-one has surged due to growing consumer awareness about health and wellness. Searches for "natural antioxidants" and "flavonoids benefits" have skyrocketed, reflecting a global trend toward plant-based therapeutics. This compound, with its unique 5-hydroxy and 7-methoxy substitutions, has been investigated for its potential to mitigate oxidative stress, a key factor in aging and chronic diseases. Researchers are particularly intrigued by its 3-(4-hydroxyphenyl) moiety, which may contribute to its ability to modulate cellular signaling pathways.

The 6-(3-methyl-2-buten-1-yl) side chain in CAS No. 126716-34-5 is another critical feature, as it is reminiscent of prenylated flavonoids found in medicinal plants like hops and licorice. Prenylation often enhances a compound's lipophilicity, improving its membrane permeability and therapeutic efficacy. This structural attribute has led to studies exploring its role in neuroprotection and metabolic regulation, topics frequently searched in connection with natural products. Additionally, its potential synergy with other phytochemicals in "herbal formulations" is a hot topic in integrative medicine circles.

From a technical standpoint, the synthesis and extraction of 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)- require advanced chromatographic techniques, such as HPLC and LC-MS, to ensure purity and potency. Analytical data on this compound is often cross-referenced with databases like PubChem and ChEMBL, underscoring its credibility in scientific literature. Its stability under varying pH conditions and thermal resistance are also areas of active research, addressing common queries like "flavonoid stability in formulations."

In the cosmetic industry, derivatives of CAS No. 126716-34-5 are gaining traction as "skin-brightening agents" and "anti-aging ingredients," aligning with the booming demand for clean beauty products. Its mechanism of action, possibly involving tyrosinase inhibition and collagen synthesis stimulation, is frequently discussed in dermatological forums. Meanwhile, agricultural researchers are examining its role as a phytoalexin, a natural defense compound in plants, which could inspire eco-friendly pest control solutions.

Despite its promise, challenges remain in scaling up the production of 4H-1-Benzopyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-7-methoxy-6-(3-methyl-2-buten-1-yl)-. Sustainable sourcing and cost-effective synthesis methods are critical to meeting industrial demands, as highlighted in searches for "green chemistry approaches to flavonoids." Collaborative efforts between chemists, biologists, and engineers are essential to unlock the full potential of this versatile molecule, ensuring its applications align with global sustainability goals.